3-Ethoxy-2,6-difluorobenzaldehyde

• IUPAC Name: 3-ethoxy-2,6-difluorobenzaldehyde
• InChI: InChI=1S/C9H8F2O2/c1-2-13-8-4-3-7(10)6(5-12)9(8)11/h3-5H,2H2,1H3
• InChI Key: LXPQXBNMIHAIIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)F)C=O)F
• Molecular Formula: C9H8F2O2
• Molecular Weight: 186.15 g/mol

Description

3-Ethoxy-2,6-difluorobenzaldehyde (3-E2,6-DFBA) is a compound derived from benzaldehyde and is used as an intermediate in the synthesis of a variety of organic compounds. It is a colorless, volatile liquid with a sweet, fruity odor. It is soluble in many organic solvents, including ethanol, and has a boiling point of 190.6°C. 3-E2,6-DFBA has been studied for its potential applications in the synthesis of pharmaceuticals, cosmetics, and other products.

Scientific Research Applications

Catalytic Oxidation

• 3-Ethoxy-2,6-difluorobenzaldehyde is utilized in catalytic oxidation processes. For instance, a study demonstrated its role in the oxidation of primary alcohols and hydrocarbons, highlighting its significance in enhancing catalytic activity and stability (Ghorbanloo & Alamooti, 2017).

Anticancer Activity

• Research has explored the anticancer properties of compounds derived from reactions involving 3-Ethoxy-2,6-difluorobenzaldehyde. This compound has been used to synthesize derivatives with notable potency against cancer cell lines, indicating its potential in developing anticancer agents (Al-Abdullah, 2011).

Chemical Synthesis and Characterization

• The compound plays a key role in various chemical synthesis processes. Its reactions with different agents lead to the formation of novel compounds, whose characterization and properties have been widely studied (Yüksek et al., 2005).

Synthesis of Related Compounds

• 3-Ethoxy-2,6-difluorobenzaldehyde is instrumental in the synthesis of related chemical compounds. Studies have shown how it can be transformed into various other substances, offering insights into synthetic routes and methodologies (Ya-lou, 2004).

Remote C-H Oxyfunctionalization

• It's used in oxyfunctionalization processes, contributing to the development of methodologies for transforming certain chemical groups, which has implications in pharmaceutical research (Jiang et al., 2014).

Spectral Characterization and Structure Analysis

• The compound is significant in the study of spectral characterization and structure analysis of newly synthesized chemicals, contributing to the understanding of molecular structures and interactions (Hafeez et al., 2019).